![molecular formula C13H17N3 B066276 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile CAS No. 166438-80-8](/img/structure/B66276.png)
4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile
Overview
Description
4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile, also known as 4-Methyl-1,4-diazepan-1-ylbenzonitrile or 4-Methyl-Diazepan-1-ylbenzonitrile, is a heterocyclic compound that is used in a variety of scientific research applications. It is a useful tool in the study of various biochemical and physiological processes, and has been employed in a number of laboratory experiments.
Scientific Research Applications
Anti-tubercular Agents : A study by Naidu et al. (2016) explored the design, synthesis, and evaluation of various 1,4-diazepan-1-yl benzo[d]isoxazole derivatives for anti-tubercular activity. Some compounds showed moderate to good activity against Mycobacterium tuberculosis strains (Naidu et al., 2016).
Antimicrobial and Anticancer Activities : Verma et al. (2015) synthesized 1,4-diazepin-1-yl derivatives and evaluated them for their antimicrobial and anticancer activities. One compound showed potent anticancer activity against HCT 116 cancer cell lines (Verma et al., 2015).
σ1 Receptor Ligands : Fanter et al. (2017) conducted a chiral-pool synthesis of 1,4-diazepanes as novel σ1 receptor ligands. Their study revealed that certain diazepane derivatives have high σ1 affinity and show potential for cognition enhancing effects (Fanter et al., 2017).
Synthesis of Benzodiazepines : Research by Kaegi et al. (1982) on the synthesis of benzodiazepines involved the use of benzonitriles, which are structurally similar to 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile (Kaegi et al., 1982).
Synthesis of Benzo[e][1,4]diazepin-3-ones : Geng et al. (2019) reported on the synthesis of benzo[e][1,4]diazepin-3-ones, showcasing the versatile applications of 1,4-diazepane derivatives in medicinal chemistry (Geng et al., 2019).
Mechanism of Action
Target of Action
The primary target of 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile is currently unknown
Biochemical Pathways
Without knowledge of the compound’s target, it is challenging to summarize the biochemical pathways affected by this compound . Future studies should focus on identifying these pathways and their downstream effects.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information about this compound, it is difficult to discuss these factors .
Properties
IUPAC Name |
4-(4-methyl-1,4-diazepan-1-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3/c1-15-7-2-8-16(10-9-15)13-5-3-12(11-14)4-6-13/h3-6H,2,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWRMQRYMWJWCLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40592393 | |
Record name | 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40592393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
166438-80-8 | |
Record name | 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40592393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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